2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole

• IUPAC Name: 2-(1-methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole
• InChI: InChI=1S/C10H13N3S/c1-7(2)9-5-11-10(14-9)8-4-12-13(3)6-8/h4-7H,1-3H3
• InChI Key: XINFIEVAXUXHLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(S1)C2=CN(N=C2)C
• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol

Description

2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole, also known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole is metabolized by MAO-B to produce MPP+, which is selectively taken up by dopaminergic neurons in the substantia nigra region of the brain. MPP+ then inhibits complex I of the electron transport chain, leading to oxidative stress and cell death in these neurons. This mechanism is thought to be similar to the underlying pathology of Parkinson's disease.
Biochemical and Physiological Effects
In addition to its neurotoxic effects, 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has been shown to have other biochemical and physiological effects. For example, 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has been shown to induce oxidative stress and inflammation in various cell types. 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has also been shown to affect neurotransmitter systems other than dopamine, including the serotonergic and noradrenergic systems.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole in lab experiments is its ability to selectively target dopaminergic neurons in the substantia nigra, making it a valuable tool for investigating Parkinson's disease. Additionally, 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has been extensively studied, and its mechanism of action is well-understood. However, there are also limitations to using 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole in lab experiments. For example, 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole is a neurotoxin and can be dangerous to handle. Additionally, 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole-induced parkinsonian syndromes in animal models may not fully replicate the pathology of Parkinson's disease in humans.

Future Directions

There are several future directions for research on 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole. One area of interest is the development of 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole analogs that can selectively target other cell types or neurotransmitter systems. Another area of interest is the use of 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole as a tool for investigating the role of oxidative stress and inflammation in neurodegenerative diseases. Finally, there is ongoing research into the potential use of 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole as a therapeutic agent for Parkinson's disease, either through the development of 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole analogs or through the modulation of the underlying biochemical pathways.

Synthesis Methods

The synthesis of 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole involves the reaction of 1-methyl-4-pyrazolecarboxaldehyde with 2-bromo-5-isopropylthiazole in the presence of a base such as potassium carbonate. The resulting compound can be purified through recrystallization or column chromatography.

Scientific Research Applications

2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has been used in a variety of scientific research applications, including studies on Parkinson's disease, neurotoxicity, and drug metabolism. In Parkinson's disease research, 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has been shown to induce a parkinsonian syndrome in humans and non-human primates, making it a valuable tool for investigating the underlying mechanisms of the disease. 2-(1-Methylpyrazol-4-yl)-5-propan-2-yl-1,3-thiazole has also been used to study the metabolism of drugs, as it is metabolized by the enzyme monoamine oxidase B (MAO-B) to produce the neurotoxin MPP+.